Cas no 2680661-37-2 (2-(3-Acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(3-Acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2680661-37-2
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5652592
• PubChem ID: 165938419
• Update Time: 2025-06-18

2-(3-Acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680661-37-2
• 2-(3-acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• EN300-28277446
• 2-(3-Acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C10H14N2O3S/c1-6-9(10(14)15)16-8(12-6)4-3-5-11-7(2)13/h3-5H2,1-2H3,(H,11,13)(H,14,15)
• InChI Key： CPIDPFWUGWZPQD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1CCCNC(C)=O

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Additional information on 2-(3-Acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-(3-Acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680661-37-2)

2-(3-Acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2680661-37-2, belongs to the thiazole class of heterocyclic compounds, which are widely recognized for their diverse applications in medicinal chemistry. The presence of both an acetamidopropyl side chain and a carboxylic acid functional group in its molecular structure imparts distinct chemical reactivity and makes it a valuable scaffold for further derivatization and exploration.

The molecular framework of 2-(3-acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid consists of a central thiazole ring, which is characterized by the presence of sulfur and nitrogen atoms. This core structure is flanked by a 4-methyl substituent at the fourth position and an acetamidopropyl group at the second position. Additionally, the fifth position of the thiazole ring is terminated with a carboxylic acid moiety. Such a combination of functional groups not only enhances the compound's solubility in polar solvents but also provides multiple sites for chemical modification, making it an attractive candidate for drug discovery programs.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy across a spectrum of biological targets. The acetamidopropyl moiety, in particular, has been shown to contribute to enhanced binding affinity and metabolic stability in drug candidates. Furthermore, the carboxylic acid group can be utilized for further derivatization into esters or amides, expanding the compound's utility in medicinal chemistry. These features have positioned 2-(3-acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid as a promising intermediate in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have suggested that thiazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 2-(3-acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid aligns well with known pharmacophores that interact with biological targets such as enzymes and receptors. This has prompted researchers to investigate its interactions with proteins involved in pathogenic processes.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(3-acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid for their biological activity. Molecular docking simulations have been employed to predict how this compound might bind to specific targets, providing insights into its potential therapeutic effects. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted binding affinities and selectivity profiles.

The synthesis of 2-(3-acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid represents another area of active research. Chemists have developed various synthetic routes to construct the thiazole core while introducing the desired functional groups at specific positions. One common strategy involves the condensation of appropriate precursors under controlled conditions to form the thiazole ring followed by functional group transformations such as amidation and carboxylation. These synthetic methodologies are continuously being refined to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

From a regulatory perspective, compounds like 2-(3-acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid must undergo rigorous testing to demonstrate safety and efficacy before they can be considered for clinical use. This involves preclinical studies where their pharmacokinetic properties are evaluated alongside assessments of toxicity and immunogenicity. The data generated from these studies provide critical insights into how the compound behaves within living systems and guide subsequent clinical development efforts.

The role of 2-(3-acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid in academic research cannot be overstated. It serves as a valuable tool for exploring new chemical space and understanding fundamental biological processes. By modifying its structure or exploring its interactions with different targets, researchers can uncover novel mechanisms of action that may lead to breakthroughs in drug development. This underscores the importance of investing in basic research to foster innovation in pharmaceutical sciences.

In conclusion,2-(3-acetamidopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680661-37-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic possibilities for this compound, it will undoubtedly remain at the forefront of scientific inquiry within the field.